3-Nitro-2-propoxybenzoic acid
Overview
Description
3-Nitro-2-propoxybenzoic acid: is an organic compound with the molecular formula C10H11NO5. It is an aromatic compound characterized by the presence of a nitro group (-NO2) and a propoxy group (-OCH2CH2CH3) attached to a benzoic acid core. This compound is of interest in various fields of chemistry due to its
Properties
CAS No. |
75024-21-4 |
|---|---|
Molecular Formula |
C10H11NO5 |
Molecular Weight |
225.20 g/mol |
IUPAC Name |
3-nitro-2-propoxybenzoic acid |
InChI |
InChI=1S/C10H11NO5/c1-2-6-16-9-7(10(12)13)4-3-5-8(9)11(14)15/h3-5H,2,6H2,1H3,(H,12,13) |
InChI Key |
SYFPIQBALPNLAJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC1=C(C=CC=C1[N+](=O)[O-])C(=O)O |
Origin of Product |
United States |
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